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Compound of Interest

2-(Dimethylamino)acetyl chloride
Compound Name:
hydrochloride

cat. No.: B1339759

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(Dimethylamino)acetyl chloride hydrochloride, a key building block in organic synthesis,
holds significant importance for researchers and scientists, particularly within the realm of
pharmaceutical development. This technical guide offers a comprehensive overview of its
molecular characteristics, synthesis, applications, and safe handling protocols, providing a vital
resource for professionals in the field.

Physicochemical Properties and Molecular
Structure

2-(Dimethylamino)acetyl chloride hydrochloride is the hydrochloride salt of 2-
(Dimethylamino)acetyl chloride. The presence of the hydrochloride group enhances the
compound's stability.

Molecular Formula: C4H9CI2NO[1][2][3][4]
Molecular Weight: 158.02 g/mol [1][2]

The structure features a reactive acyl chloride group, making it a versatile reagent for various
chemical transformations.
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Property Value Source

Molecular Formula C4H9CI2NO [1112113114]

Molecular Weight 158.02 g/mol [1][2]

CAS Number 60853-81-8 [1][2][3]

Appearance Solid [4]

Boiling Point 162 °C [2][5]
(dimethylamino)acetyl chloride

Synonyms hydrochloride, N,N- (1176}

dimethylglycinyl chloride
hydrochloride

Synthesis and Purification

The synthesis of 2-(Dimethylamino)acetyl chloride hydrochloride typically involves the

reaction of dimethylethanolamine with a chlorinating agent, such as thionyl chloride. This

reaction is generally performed under controlled temperature conditions to manage its

exothermic nature.

Experimental Protocol: Synthesis from
Dimethylethanolamine

This protocol is based on established methods for the synthesis of similar compounds.[7][8][9]

Materials:

Thionyl chloride

Ice bath

Dimethylethanolamine

Anhydrous ethanol

Anhydrous solvent (e.g., dichloromethane)
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» Reaction flask with reflux condenser and dropping funnel
Procedure:
 In areaction flask, cool thionyl chloride in an ice bath.

o Slowly add a solution of dimethylethanolamine in an anhydrous solvent to the cooled thionyl
chloride while maintaining a low temperature (e.g., 5-15°C).[7]

 After the addition is complete, allow the reaction to proceed for a specified time.

» Following the reaction, add anhydrous ethanol and reflux the mixture for approximately one
hour.[7]

o Cool the mixture and collect the precipitated product by filtration.
e Wash the product with a cold solvent and dry it under a vacuum to obtain the final product.
Causality Behind Experimental Choices:

o Low Temperature: The initial reaction is highly exothermic. Maintaining a low temperature is
crucial to control the reaction rate and prevent the formation of byproducts.

e Anhydrous Conditions: Thionyl chloride and the acyl chloride product are sensitive to
moisture. Anhydrous conditions are essential to prevent hydrolysis and ensure a high yield.

o Reflux in Ethanol: The reflux step helps to complete the reaction and facilitate the
precipitation of the hydrochloride salt.

Synthesis of 2-(Dimethylamino)acetyl chloride hydrochloride

Dimeth RS IS 2. S Chiorination Reaction Reflux with m ) ) ~ Final Product:
Thionyl Chioride (ice Bath, 5-15°C) ] TV 55 o Filtration and Washing Vacuum Drying 2-(D|meth|.yl;e(|jrp$r;ch>?sﬁsteyl chloride
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Caption: Workflow for the synthesis of 2-(Dimethylamino)acetyl chloride hydrochloride.

Applications in Research and Drug Development

2-(Dimethylamino)acetyl chloride hydrochloride is a versatile intermediate in the synthesis
of a wide range of organic molecules. Its primary application lies in the pharmaceutical industry
as a precursor for active pharmaceutical ingredients (APIs).[10][11] It is a key component in the
synthesis of various drugs, including antihistamines and central nervous system agents.[10][12]
The reactivity of the acyl chloride group allows for its facile incorporation into larger, more
complex molecular scaffolds through reactions with amines, alcohols, and other nucleophiles.

Analytical Characterization

The identity and purity of 2-(Dimethylamino)acetyl chloride hydrochloride are confirmed
using various analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR are used to
confirm the molecular structure.[13]

e Infrared (IR) Spectroscopy: The IR spectrum will show characteristic absorption bands for
the carbonyl group of the acyl chloride and the amine salt.[14]

e Mass Spectrometry (MS): Mass spectrometry provides information on the molecular weight
and fragmentation pattern of the compound.

o Chromatography: Techniques such as Gas Chromatography-Mass Spectrometry (GC-MS)
and Liquid Chromatography-Mass Spectrometry (LC-MS) are employed to assess purity and
guantify the compound, especially in complex matrices.[15]

Safety and Handling

2-(Dimethylamino)acetyl chloride hydrochloride is a hazardous substance that requires
careful handling.[1] It is classified as toxic if swallowed and causes severe skin burns and eye
damage.[1]

Personal Protective Equipment (PPE):
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o Wear appropriate chemical-resistant gloves, safety goggles, and a lab coat.[16][17][18]

o Use arespirator if handling the powder outside of a fume hood.[18]

Handling and Storage:

e Handle in a well-ventilated area, preferably in a chemical fume hood.[16][19]

o Keep the container tightly closed and store it in a cool, dry place away from moisture and
incompatible substances such as strong oxidizing agents and bases.[16][18][19]

e Avoid contact with skin, eyes, and clothing.[19]

First Aid Measures:

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing contaminated clothing.[19]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.[19]

 Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.[19]

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.[19]

Always consult the Safety Data Sheet (SDS) for complete safety and handling information
before working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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